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Compound of Interest

Compound Name:
6-Bromo-1-methylquinolin-2(1H)-

one

Cat. No.: B176343 Get Quote

Essential Safety and Handling Guide for 6-Bromo-1-
methylquinolin-2(1H)-one
Disclaimer: A specific Safety Data Sheet (SDS) for 6-Bromo-1-methylquinolin-2(1H)-one was

not located. The following guidance is based on the hazard profiles of structurally similar

compounds, including other bromo-substituted quinolines and quinolinones. These related

compounds are generally classified as harmful if swallowed, and may cause skin, eye, and

respiratory irritation.[1][2][3][4][5] It is imperative to obtain and review the specific SDS from

your chemical supplier before commencing any work.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 6-Bromo-1-methylquinolin-2(1H)-
one. It includes detailed operational and disposal plans to ensure safe laboratory practices.

Hazard Identification
Based on data from similar quinolinone derivatives, 6-Bromo-1-methylquinolin-2(1H)-one
should be handled as a hazardous substance. The primary hazards are summarized below.
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Hazard Class GHS Hazard Statement
Commonality in Related
Compounds

Acute Toxicity, Oral H302: Harmful if swallowed High[2][4][6]

Skin Corrosion/Irritation H315: Causes skin irritation High[1][2][3][4]

Serious Eye Damage/Irritation
H318/H319: Causes serious

eye damage/irritation
High[2][3][4][6]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation
High[2][3][4]

Germ Cell Mutagenicity
H341: Suspected of causing

genetic defects

Moderate (for some quinolines)

[1][7]

Carcinogenicity H350: May cause cancer
Moderate (for some quinolines)

[1][7]

Personal Protective Equipment (PPE)
The appropriate PPE is the primary defense against chemical exposure. The minimum required

PPE for handling 6-Bromo-1-methylquinolin-2(1H)-one is outlined below. A risk assessment

for the specific procedures being undertaken should confirm these selections.[8]
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye damage.[7]

[9][10]

Skin Protection

Chemical-resistant gloves

(Nitrile rubber, inspect before

use) and a fully buttoned lab

coat.

Prevents skin contact which

can cause irritation.[7][10][11]

Respiratory Protection

Use in a certified chemical

fume hood. If not possible, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.

Minimizes inhalation of dust or

vapors which may cause

respiratory irritation.[1][9][11]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the essential steps for safely handling 6-Bromo-1-methylquinolin-
2(1H)-one from preparation to waste disposal.[8]

Preparation and Engineering Controls
Review SDS: Before starting any work, obtain and thoroughly read the Safety Data Sheet

provided by the supplier for 6-Bromo-1-methylquinolin-2(1H)-one.[8]

Designate Area: If possible, designate a specific area within the laboratory for handling this

compound.[8]

Verify Engineering Controls: Ensure the chemical fume hood is functioning correctly and has

a current certification.[8][9] All handling of the solid and its solutions should occur within the

fume hood.

Handling the Compound
Don PPE: Put on all required personal protective equipment as specified in the table above.
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Weighing: Tare a suitable container on a balance inside the fume hood. Carefully transfer the

required amount of the solid compound, avoiding the creation of dust.

Dissolving: Add the solvent to the solid in the fume hood. If necessary, gentle heating or

sonication can be used to aid dissolution.[12]

Reactions and Transfers: All subsequent manipulations, including reactions and transfers,

should be conducted within the fume hood.

Post-Handling and Decontamination
Decontamination: Wipe down all surfaces and equipment within the fume hood that may

have come into contact with the compound using an appropriate solvent (e.g., ethanol or

isopropanol), followed by a detergent solution. Dispose of all cleaning materials as

hazardous waste.[8]

Personal Decontamination: Remove PPE in the correct order to avoid cross-contamination

(gloves first, then face shield/goggles, then lab coat). Wash hands thoroughly with soap and

water after removing gloves and before leaving the laboratory.[1][8]

Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety. As a halogenated

organic compound, 6-Bromo-1-methylquinolin-2(1H)-one requires specific disposal

procedures.[8]
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Waste Type Disposal Procedure

Solid Waste

Collect all solid 6-Bromo-1-methylquinolin-

2(1H)-one waste and contaminated

consumables (e.g., weighing paper, pipette tips,

gloves) in a clearly labeled, sealed container for

halogenated solid waste.

Liquid Waste

Collect all solutions containing 6-Bromo-1-

methylquinolin-2(1H)-one in a designated,

sealed, and clearly labeled container for

halogenated liquid waste. Do not pour down the

drain.[8]

Empty Containers

Rinse the original container with a suitable

solvent (e.g., acetone or ethanol) three times.

Collect the rinsate and dispose of it as

halogenated liquid waste. After rinsing, the

container can be managed for disposal or

recycling according to institutional guidelines.[8]

Key Disposal Principle: All waste must be managed in accordance with local, state, and federal

regulations. Never dispose of halogenated compounds down the drain.[8]

Visualized Workflow
The following diagram illustrates the logical flow for safely handling 6-Bromo-1-
methylquinolin-2(1H)-one in a research setting.

1. Preparation
- Review SDS

- Verify Fume Hood
- Don PPE

2. Handling (in Fume Hood)
- Weigh Solid

- Prepare Solution
- Perform Experiment

3. Decontamination
- Clean Workspace
- Clean Equipment

4. Waste Disposal
- Segregate Halogenated Waste

 (Solid & Liquid)
- Label Waste Containers

5. Post-Handling
- Doff PPE Correctly

- Wash Hands Thoroughly
End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling 6-Bromo-1-methylquinolin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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